Cas no 208939-22-4 (Triphenylene, 2,3,6,7,10,11-hexakis(phenylthio)-)

• Product Name: Triphenylene, 2,3,6,7,10,11-hexakis(phenylthio)-
• CAS No: 208939-22-4
• MF: C₅₄H₃₆S₆
• MW: 877.253645896912
• CID: 1396652
• Update Time: 2024-08-15

Triphenylene, 2,3,6,7,10,11-hexakis(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Triphenylene, 2,3,6,7,10,11-hexakis(phenylthio)-

• Inchi： 1S/C54H36S6/c1-7-19-37(20-8-1)55-49-31-43-44(32-50(49)56-38-21-9-2-10-22-38)46-34-52(58-40-25-13-4-14-26-40)54(60-42-29-17-6-18-30-42)36-48(46)47-35-53(59-41-27-15-5-16-28-41)51(33-45(43)47)57-39-23-11-3-12-24-39/h1-36H
• InChI Key： USBSZEHBLPJQCP-UHFFFAOYSA-N
• SMILES： C1=C2C(C3C(C4C2=CC(SC2=CC=CC=C2)=C(SC2=CC=CC=C2)C=4)=CC(SC2=CC=CC=C2)=C(SC2=CC=CC=C2)C=3)=CC(SC2=CC=CC=C2)=C1SC1=CC=CC=C1

Computed Properties

• Exact Mass: 876.11448

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 183-184 °C
• PSA: 0